(2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol

• Molecular Formula: C11H14FN5O3
• Molecular Weight: 283.26 g/mol
• IUPAC Name: (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol
• InChI: InChI=1S/C11H14FN5O3/c1-13-9-7-10(15-3-14-9)17(4-16-7)11-8(19)6(12)5(2-18)20-11/h3-6,8,11,18-19H,2H2,1H3,(H,13,14,15)/t5-,6-,8+,11-/m1/s1
• InChI Key: WNHMKRUWGBLMPT-JJCHFMHPSA-N
• Isomeric SMILES: CNC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@H]([C@@H]([C@H](O3)CO)F)O
• Canonical SMILES: CNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)CO)F)O

Description

The compound (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol is a fluorinated nucleoside analog characterized by a 4-fluoro substitution on the oxolane (sugar) ring and a 6-methylamino modification on the purine base.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol typically involves multiple steps, starting from readily available precursors. The key steps often include:

Glycosylation: The formation of the glycosidic bond between the sugar moiety and the purine base.

Fluorination: Introduction of the fluorine atom at the desired position, often using reagents like diethylaminosulfur trifluoride (DAST).

Amination: Introduction of the methylamino group, which can be achieved through reductive amination or other suitable methods.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and recycling of solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

(2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group.

Reduction: The compound can be reduced under specific conditions to alter its functional groups.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are common.

Substitution: Nucleophiles like thiols, amines, or halides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group would yield a carboxylic acid derivative, while substitution of the fluorine atom could yield various substituted analogs.

Scientific Research Applications

The compound (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol is a complex organic molecule with a unique stereochemistry and functional groups. It contains a fluorine atom at the 4-position, a hydroxymethyl group at the 5-position, and a purine moiety attached to an oxolane ring. These structural elements suggest that it can interact with biological systems, especially those related to nucleic acid metabolism and enzyme activity.

Potential Applications

The compound has potential applications in various fields:

• Drug Development The purine base is known for its role in cellular processes such as energy transfer and signal transduction.
• Chemical Research The compound can be used as a reference standard in analytical chemistry.
• Biochemical Research The compound can be used as a reagent in biochemical assays.

Interaction studies

Interaction studies are crucial for understanding how this compound behaves within biological systems:

• Protein-ligand binding assays can determine the affinity and specificity of the compound for target proteins.
• Cell-based assays can evaluate the compound's effects on cellular processes such as proliferation, differentiation, and apoptosis.
• In vivo studies can assess the compound's efficacy and toxicity in animal models.

Mechanism of Action

The mechanism of action of (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol involves its incorporation into nucleic acids, where it can interfere with normal cellular processes. The fluorine atom and methylamino group can enhance its binding affinity to specific enzymes or receptors, altering their activity. This can lead to the inhibition of viral replication or the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Fluorinated Nucleoside Analogs

Fluorine substitutions are critical for enhancing metabolic stability and modulating enzyme interactions. Key comparisons include:

Compound	Fluorine Position	Purine Modification	Molecular Weight	Key Applications
Target Compound	4-position (oxolane)	6-methylamino	301.25 g/mol*	N/A (Theoretical)
Clofarabine ()	4-position (oxolane)	2-chloro, 6-amino	303.70 g/mol	Leukemia therapy
Fludarabine ()	2-position (purine)	2-fluoro, 6-amino	365.24 g/mol	Chronic lymphocytic leukemia
2-Fluoro-2'-deoxyadenosine (2FD) ()	2-position (purine)	2-fluoro, 6-amino	269.23 g/mol	DNA chain termination

Key Findings :

• The target compound’s 4-fluoro on the oxolane ring contrasts with fludarabine and 2FD, where fluorine is on the purine. This may reduce off-target DNA incorporation while retaining conformational rigidity .
• Clofarabine’s 2-chloro substitution enhances resistance to adenosine deaminase, whereas the target’s 6-methylamino group may alter base-pairing or receptor interactions .

Sulfur-Containing Derivatives

Sulfur modifications improve bioavailability and enzyme inhibition. Notable examples:

Compound ()	Sulfur Modification	Purine Substitution	Molecular Weight	Activity
Compound 21	8-butylthio	6-methylamino	441.45 g/mol	Ectonucleotidase inhibition
Compound 22	8-butylthio	6-diethylamino	497.56 g/mol	Dual CD39/CD73 inhibition

Key Findings :

• The target compound lacks sulfur, unlike Compounds 21–22, which use 8-butylthio for enhanced enzyme binding. This suggests divergent mechanisms (e.g., antimetabolite vs. ectonucleotidase inhibition) .

Adenosine Receptor Agonists/Antagonists

Substituents on the purine ring dictate receptor selectivity:

Compound ()	Purine Modification	Receptor Target	Key Feature
CV1808	2-phenethylthio	Adenosine A2A	High A2A affinity
CGS21680	2-carboxyethyl	Adenosine A2A	Anti-inflammatory
Target Compound	6-methylamino	Unknown	Fluorinated sugar

Key Findings :

• The target’s 6-methylamino group differs from CV1808’s 2-phenethylthio, which is critical for A2A agonism. Methylamino may favor interactions with adenosine deaminase-resistant pathways .
• Fluorination at the 4-oxolane position (target) vs. 3',4'-dihydroxy in CGS21680 could reduce phosphorylation efficiency but enhance blood-brain barrier penetration .

Biological Activity

The compound (2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol , also known as a synthetic nucleoside analog, has gained attention in medicinal chemistry due to its potential antiviral and anticancer properties. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C11H13FN4O3
Molecular Weight	268.24 g/mol
IUPAC Name	(2R,3R,4S,5R)-4-fluoro-5-(hydroxymethyl)-2-(6-methylpurin-9-yl)oxolan-3-ol
SMILES	C1=NC2=C(N=C(N=C2N1[C@H]3C@@HO)F)N
InChI Key	GEGBHVNLTUERMQ-LUQPRHOASA-N

The compound exerts its biological effects primarily through the following mechanisms:

• Incorporation into Nucleic Acids : It mimics natural nucleosides and gets incorporated into DNA or RNA. This incorporation disrupts normal nucleic acid synthesis and can lead to chain termination during replication.
• Inhibition of Enzymatic Activity : The fluorine atom enhances the compound's stability and resistance to enzymatic degradation. It inhibits viral polymerases and enzymes involved in DNA synthesis and repair, making it effective against viral infections and cancer cell proliferation.

Biological Activity

Research indicates that this compound exhibits significant biological activities:

• Antiviral Properties : Studies have shown that it can inhibit the replication of various viruses by targeting viral polymerases. This makes it a candidate for treating viral infections such as HIV and Hepatitis .
• Anticancer Effects : The ability to disrupt nucleic acid synthesis also positions it as a potential anticancer agent. It has been shown to induce apoptosis in cancer cells by interfering with their replication processes .

Case Studies

• Antiviral Efficacy Against HIV : In vitro studies demonstrated that the compound significantly reduced HIV replication in cultured human T-cells. The mechanism was identified as the inhibition of reverse transcriptase activity, which is crucial for viral replication .
• Cancer Cell Line Studies : In research involving various cancer cell lines (e.g., breast cancer and leukemia), the compound exhibited dose-dependent cytotoxicity. It was found to induce cell cycle arrest and apoptosis through the activation of caspase pathways.

Comparative Analysis with Similar Compounds

The biological activity of this compound can be compared with other nucleoside analogs:

Compound Name	Antiviral Activity	Anticancer Activity	Mechanism of Action
(2R,3R,4S,5R)-4-fluoro...	High	Moderate	Inhibition of polymerases
Acyclovir	Moderate	Low	Inhibition of viral DNA polymerase
Zidovudine	High	Low	Reverse transcriptase inhibition

Q & A

Q. What analytical techniques are recommended for structural characterization of this fluorinated nucleoside analog?

• Methodological Answer: Structural elucidation requires a combination of:

• X-ray crystallography to resolve stereochemistry and confirm the (2R,3R,4S,5R) configuration (e.g., disorder analysis in solvent interactions as in ).
• NMR spectroscopy (¹H, ¹³C, ¹⁹F) to verify substituent positions, particularly the 4-fluoro and hydroxymethyl groups ().
• High-resolution mass spectrometry (HRMS) to validate molecular formula and purity (≥95% as per ).
• HPLC with chiral columns to ensure enantiomeric purity, critical for biological activity studies ().

Q. How can synthetic routes for this compound be optimized to address stereochemical challenges?

• Methodological Answer:

• Use stereospecific protecting groups (e.g., tert-butyldimethylsilyl or benzoyl) during sugar moiety synthesis to prevent racemization ().
• Employ microwave-assisted synthesis to enhance reaction efficiency for purine coupling ().
• Monitor intermediates via thin-layer chromatography (TLC) and polarimetry to track stereochemical integrity ().

Advanced Research Questions

Q. What experimental strategies are used to evaluate the compound’s metabolic stability in biological systems?

• Methodological Answer:

• In vitro assays :
• Incubate with human liver microsomes (HLMs) and quantify degradation via LC-MS/MS ().
• Assess cytochrome P450 (CYP) inhibition using fluorogenic substrates ().
• Isotopic labeling (e.g., ¹⁸O or ¹⁹F NMR tracking) to trace metabolic pathways ().
• Computational modeling (QSAR) to predict sites of enzymatic cleavage ().

Q. How can fluorination at the 4-position impact target binding compared to non-fluorinated analogs?

• Methodological Answer:

• Conduct competitive binding assays with P2Y purinergic receptors () or kinases () using radiolabeled ligands (³H or ³²P).
• Compare binding kinetics (Kd, Bmax) via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).
• Use molecular dynamics simulations to analyze fluorine-induced changes in hydrogen bonding or steric effects ().

Q. How should researchers resolve contradictions in reported stability data under varying pH conditions?

• Methodological Answer:

• Perform accelerated stability studies across pH 2–9 at 40°C/75% RH, monitoring degradation via HPLC ().
• Identify degradation products using LC-HRMS/MS and propose degradation pathways (e.g., hydrolysis of the methylamino group or fluorolactone formation) ().
• Validate findings with controlled kinetic experiments and Arrhenius modeling to predict shelf-life ().

Q. What strategies mitigate toxicity risks during in vivo studies?

• Methodological Answer:

• Preclinical acute toxicity screening in rodents (OECD 423) with dose escalation ().
• Monitor biomarkers (e.g., ALT/AST for hepatotoxicity, creatinine for renal toxicity) in serum ().
• Use prodrug approaches (e.g., phosphonate esterification) to reduce off-target effects ().